Cas no 2171988-72-8 (4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid)

• Product Name: 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid
• CAS No: 2171988-72-8
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• CID: 6585727
• PubChem ID: 165606539
• Update Time: 2025-06-25

4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid
• 2171988-72-8
• 4-[1-(aminomethyl)-3,3-difluorocyclobutyl]benzoic acid
• EN300-1460877

• Inchi： 1S/C12H13F2NO2/c13-12(14)5-11(6-12,7-15)9-3-1-8(2-4-9)10(16)17/h1-4H,5-7,15H2,(H,16,17)
• InChI Key： WQCWAWQICKVIDC-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(C(=O)O)=CC=2)(CN)C1)F

Computed Properties

• Exact Mass: 241.09143498g/mol
• Monoisotopic Mass: 241.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid

4-1-(Aminomethyl)-3,3-difluorocyclobutylbenzoic Acid (CAS No. 2171988-72-8): A Comprehensive Overview

4-1-(Aminomethyl)-3,3-difluorocyclobutylbenzoic acid (CAS No. 2171988-72-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique aminomethyl and difluorocyclobutyl functionalities, exhibits promising pharmacological properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid is noteworthy for its incorporation of a difluorocyclobutyl ring and an aminomethyl group. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. The difluorocyclobutyl moiety is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the aminomethyl group can facilitate interactions with biological targets.

The synthesis of 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid has been the subject of several recent studies. One common approach involves the reaction of 4-bromobenzoic acid with 1-(aminomethyl)-3,3-difluorocyclobutane through a palladium-catalyzed cross-coupling reaction. This method offers high yields and good functional group tolerance, making it suitable for large-scale production. Another synthetic route involves the use of organometallic reagents to introduce the difluorocyclobutyl moiety onto the aromatic ring, followed by subsequent derivatization to form the aminomethyl group.

In terms of biological activities, 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammatory disorders. Additionally, studies have indicated that it possesses neuroprotective properties, which could be beneficial in the management of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of specific ion channels and receptors involved in pain signaling and inflammation. For instance, it has been shown to inhibit the activation of transient receptor potential (TRP) channels, which play a crucial role in pain perception. Furthermore, preliminary data suggest that it may also interact with G-protein coupled receptors (GPCRs) and nuclear receptors, contributing to its diverse biological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid. Early-phase trials have demonstrated favorable pharmacokinetic profiles and acceptable safety margins in animal models. These findings have paved the way for further clinical investigations in human subjects. The compound's unique chemical structure and multifaceted biological activities make it an exciting candidate for drug development in various therapeutic areas.

In conclusion, 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoic acid (CAS No. 2171988-72-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities position it as a valuable candidate for further investigation and development. As research continues to advance, it is anticipated that this compound will contribute to the discovery of new therapeutic options for a range of diseases and conditions.